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Compound of Interest

Compound Name: ATV-FX1 sodium salt
CAS No.: 1315629-79-8
Cat. No.: B565548

Get Quote

\ J

Structural Elucidation & Pharmacological Profiling
of the Atorvastatin Oxidative Degradant[1][2][3]

Executive Summary

ATV-FX1 Sodium Salt (CAS: 1315629-79-8) is not a therapeutic agent but a high-value
pharmaceutical reference standard used in the quality control of Atorvastatin.[1][2][3] Itis a
complex, fused-ring oxidative degradant formed via the photo-oxidation of the pyrrole moiety in
Atorvastatin.[1][2][3] Its presence serves as a critical stability indicator in drug substance
manufacturing, mandated for monitoring by regulatory pharmacopoeias (USP/EP) to ensure
drug purity and safety.[1][2][3]

Chemical Structure & Properties[1][2][3][4][5]

The structure of ATV-FX1 represents a radical departure from the parent statin due to the
oxidative rearrangement of the central pyrrole ring into a tricyclic oxireno-pyrrolo-oxazine
system.[1][2][3]
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Property Specification

Common Name ATV-FX1 Sodium Salt

Atorvastatin Cyclic (Fluorophenyl) Impurity;
Synonyms Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy

Analog

1315629-79-8 (Sodium Salt); 873950-18-6 (Free
CAS Number

Acid)
Molecular Formula Cs3Hs4FN2NaO-
Molecular Weight 612.62 g/mol
Appearance White to Off-White Solid
N Soluble in Methanol, DMSO; Slightly soluble in
Solubility
Water
- Hygroscopic; Light-sensitive (precursor to
Stability

further degradation)

Structural Analysis
Unlike the planar pyrrole of Atorvastatin, ATV-FX1 features a 3,10-dioxa-6-azatricyclo[4.4.0.0

Jdecane core.[1][2][3]

o Core Transformation: The pyrrole ring undergoes oxidation to form an endoperoxide
intermediate, which rearranges into a fused system containing an epoxide (oxirene) and a
1,3-oxazine ring.[1][2][3]

o Stereochemistry: The absolute configuration of the side chain (3R, 5R) is generally retained,
but the core cyclization introduces new chiral centers at the ring fusion points.[1][2][3]

Mechanism of Formation (Chemical Pathway)

ATV-FX1 is generated through a Singlet Oxygen (
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) mediated [4+2] cycloaddition.[1][2][3] This is a non-enzymatic, photochemical mechanism that
occurs when Atorvastatin is exposed to light (UV/VIS) or chemical oxidants.[1][2][3]

The Pathway:

Excitation: Atorvastatin absorbs photons, generating singlet oxygen.[1][2][3]
o Endoperoxide Formation:

attacks the pyrrole ring at the C2 and C5 positions, forming an unstable endoperoxide
intermediate.[1][2][3]

o Rearrangement: The endoperoxide undergoes nucleophilic attack by the amide carbonyl
oxygen or the hydroxyl group of the side chain, leading to ring expansion and epoxide
formation.[1][2][3]

 Stabilization: The resulting tricyclic structure (ATV-FX1) is a stable isolate under ambient
conditions.[1][2][3]

Diagram: Photo-Oxidative Degradation Pathway
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Caption: The chemical cascade transforming Atorvastatin into ATV-FX1 via an unstable
endoperoxide intermediate.

Experimental Protocols
4.1. Synthesis & Isolation of Reference Standard
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To generate ATV-FX1 for use as a standard, a controlled oxidative degradation protocol is
required.[1][2][3]

Reagents:

Atorvastatin Calcium (Pure API)[1][2][3]

Acetonitrile (ACN), HPLC Grade[1][2][3]

Hydrogen Peroxide (H20:2), 30%[1][2][3]

Sodium Hydroxide (NaOH), IN[1][2][3]
Protocol:

 Dissolution: Dissolve 100 mg of Atorvastatin Calcium in 50 mL of Acetonitrile:Water (80:20

vIv).

 Alkalinization: Adjust pH to 9.0-10.0 using 1N NaOH. Rationale: Alkaline conditions favor the
formation of the FX1 isomer over the FXA regioisomer.[1][2][3]

o Oxidation: Add 500 pL of 30% H20:. Alternatively, expose the solution to direct sunlight or a
Xenon arc lamp (765 W/m2) for 4—6 hours.[1][2][3]

e Monitoring: Monitor reaction progress via HPLC every 60 minutes until the parent peak area
decreases by ~40%.

e Quenching: Neutralize with dilute phosphoric acid to pH 7.0.

 Purification: Isolate the ATV-FX1 fraction using Preparative HPLC (C18 column, Gradient
ACN/Buffer).

o Salt Formation: Treat the isolated free acid fraction with stoichiometric Sodium 2-
ethylhexanoate to precipitate the sodium salt.[1][2][3]

4.2. Analytical Profiling (HPLC-UV)
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This method separates ATV-FX1 from the parent drug and other impurities (e.g., ATV-Lactone).

[1](21(3]

Parameter

Condition

Column

C18 Reverse Phase (e.g., Zorbax SB-C18, 250
X 4.6 mm, 5 um)

Mobile Phase A

Ammonium Acetate Buffer (0.05 M, pH 4.[1][2]
[315)

Mobile Phase B

Acetonitrile : Tetrahydrofuran (90:[1][2][3]10)

Flow Rate 1.0 mL/min
) 0-15 min: 40% B; 15-35 min: 40% — 70% B; 35-
Gradient )
45 min: 70% B
Detection UV at 246 nm

Retention Time

Atorvastatin: ~12 min; ATV-FX1: ~14-16 min
(Relative Retention ~1.[1][2][3]2)

Diagram: Isolation & Quality Control Workflow
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Sample Preparation
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Caption: Analytical workflow for the detection and quantification of ATV-FX1 in pharmaceutical
samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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